Cas no 2110517-85-4 (Methyl 3-(2,2-difluorovinyl)benzoate)

• Product Name: Methyl 3-(2,2-difluorovinyl)benzoate
• CAS No: 2110517-85-4
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• CID: 6249263
• PubChem ID: 155894732
• Update Time: 2025-05-20

Methyl 3-(2,2-difluorovinyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2,2-difluorovinyl)benzoate
• EN300-6499016
• starbld0040542
• 2110517-85-4
• methyl 3-(2,2-difluoroethenyl)benzoate

• Inchi： 1S/C10H8F2O2/c1-14-10(13)8-4-2-3-7(5-8)6-9(11)12/h2-6H,1H3
• InChI Key： ZUHIHJCMCBAHMM-UHFFFAOYSA-N
• SMILES： F/C(=C/C1=CC=CC(C(=O)OC)=C1)/F

Computed Properties

• Exact Mass: 198.04923582g/mol
• Monoisotopic Mass: 198.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Additional information on Methyl 3-(2,2-difluorovinyl)benzoate

Methyl 3-(2,2-difluorovinyl)benzoate: A Comprehensive Overview

Methyl 3-(2,2-difluorovinyl)benzoate, identified by the CAS number 2110517-85-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoate group with a difluorovinyl substituent. The presence of the difluorovinyl group introduces interesting electronic and steric properties, making it a valuable component in various chemical reactions and applications.

The synthesis of Methyl 3-(2,2-difluorovinyl)benzoate typically involves a multi-step process that begins with the preparation of the benzoic acid derivative. Recent advancements in synthetic methodologies have allowed for more efficient and selective routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis, such as coupling reactions or fluorination processes. These innovations have not only improved the yield but also reduced the environmental footprint of the production process.

One of the most notable applications of Methyl 3-(2,2-difluorovinyl)benzoate is in the field of polymer science. The compound serves as a versatile monomer in the synthesis of advanced polymers with tailored properties. Its ability to undergo polymerization under mild conditions has made it a preferred choice for industries seeking high-performance materials. Recent studies have demonstrated that polymers derived from this compound exhibit exceptional thermal stability and mechanical strength, making them suitable for use in high-temperature applications such as aerospace and automotive industries.

In addition to its role in polymer synthesis, Methyl 3-(2,2-difluorovinyl)benzoate has also found applications in drug discovery and development. The compound's unique structure allows it to act as a building block for complex molecules with potential pharmacological activity. Researchers have utilized this compound to design novel drug candidates with improved bioavailability and efficacy. For example, recent studies have highlighted its use in the development of anti-inflammatory agents and anticancer drugs.

The electronic properties of Methyl 3-(2,2-difluorovinyl)benzoate make it an attractive candidate for use in organic electronics. Its ability to participate in charge transfer processes has been leveraged in the development of organic photovoltaic devices and light-emitting diodes (OLEDs). Recent breakthroughs in this area have demonstrated that materials incorporating this compound exhibit enhanced efficiency and stability under operational conditions.

From an environmental standpoint, there is growing interest in understanding the fate and behavior of Methyl 3-(2,2-difluorovinyl)benzoate in natural systems. Researchers have conducted extensive studies to assess its biodegradation potential and toxicity profile. These studies are crucial for ensuring that the compound can be safely integrated into industrial processes without posing risks to ecosystems or human health.

In conclusion, Methyl 3-(2,2-difluorovinyl)benzoate is a multifaceted compound with a wide range of applications across diverse fields. Its unique chemical properties continue to drive innovation in areas such as materials science, pharmaceuticals, and electronics. As research progresses, it is anticipated that new uses for this compound will emerge, further solidifying its importance in modern chemistry.